10-Hydroxyneoline

• Molecular Formula: C24H39NO7
• Molecular Weight: 453.6 g/mol
• InChI: InChI=1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-14(26)24-19(21)17(32-4)15(20(24)25)22(28)9-13(31-3)12-8-23(24,29)18(22)16(12)27/h12-20,26-29H,5-11H2,1-4H3/t12-,13+,14+,15?,16+,17?,18-,19-,20?,21+,22+,23?,24?/m1/s1
• InChIKey: COLAMBKEZAEWGO-JQFUXWILSA-N

10-Hydroxyneoline Procurement and Technical Overview

10-Hydroxyneoline (CAS: 132362-42-6) is a C19-norditerpenoid alkaloid initially isolated from the roots of Aconitum fukutomei [1]. It belongs to the aminoalcohol-diterpenoid alkaloid (ADA) subclass, characterized by the absence of ester bonds, which confers significantly reduced toxicity relative to ester-containing Aconitum alkaloids [2]. This compound serves as a key intermediate in the biosynthetic pathway from highly toxic diester-diterpenoid alkaloids (e.g., aconitine, mesaconitine) to non-toxic aminoalcohol forms, making it a critical reference standard for quality control, metabolomics, and pharmacological studies of Aconitum-derived materials [3].

1

Natural product reference standard for Aconitum alkaloid QC workflows

2

Low-toxicity aminoalcohol-diterpenoid alkaloid (ADA) for in vivo model studies

3

Biosynthetic pathway intermediate for metabolomic and pharmacological research

• [1] Takayama, H., Yokota, M., Aimi, N., Sakai, S., Lu, S. T., & Chen, I. S. (1990). Two new diterpene alkaloids, 10-hydroxyneoline and 14-O-acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [2] Tao, H., Liu, X., Tian, R., Liu, Y., Zeng, Y., Meng, X., & Zhang, Y. (2023). A review: Pharmacokinetics and pharmacology of aminoalcohol-diterpenoid alkaloids from Aconitum species. Journal of Ethnopharmacology, 301, 115726. View Source
• [3] Li, X., et al. (2023). Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations. Journal of Ethnopharmacology, 303, 116019. View Source

Why 10-Hydroxyneoline Cannot Be Replaced by Analogs

Within Aconitum species, alkaloid composition is highly variable and profoundly impacts both pharmacological activity and toxicity [1]. 10-Hydroxyneoline possesses a unique hydroxylation pattern at the C-10 position, which differentiates it from its close structural analog neoline and drastically alters its polarity, chromatographic behavior, and potential interaction with biological targets [2]. Unlike the toxic diester-diterpenoid alkaloids (e.g., aconitine, mesaconitine) that dominate many crude extracts, 10-hydroxyneoline is a low-toxicity ADA, making it a preferred choice for studies requiring a wider safety window [3]. Substituting with generic "Aconitum alkaloid extracts" or even purified neoline would introduce confounding variables, including unpredictable toxicity profiles and non-specific activity, thereby invalidating comparative pharmacological or analytical investigations [4].

Polarity & target interaction shift

C-10 hydroxylation alters chromatographic behavior and biological target engagement compared to neoline.

Toxicity profile mismatch

ADA class low-toxicity profile does not extend to diester alkaloids (e.g., aconitine); crude extracts introduce unpredictable toxicity.

Non-specific activity risk

Generic Aconitum extracts or uncharacterized alkaloid mixtures may confound comparative pharmacological and analytical studies.

• [1] Tao, H., Liu, X., Tian, R., Liu, Y., Zeng, Y., Meng, X., & Zhang, Y. (2023). A review: Pharmacokinetics and pharmacology of aminoalcohol-diterpenoid alkaloids from Aconitum species. Journal of Ethnopharmacology, 301, 115726. View Source
• [2] Takayama, H., Yokota, M., Aimi, N., Sakai, S., Lu, S. T., & Chen, I. S. (1990). Two new diterpene alkaloids, 10-hydroxyneoline and 14-O-acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [3] Tao, H., Liu, X., Tian, R., Liu, Y., Zeng, Y., Meng, X., & Zhang, Y. (2023). A review: Pharmacokinetics and pharmacology of aminoalcohol-diterpenoid alkaloids from Aconitum species. Journal of Ethnopharmacology, 301, 115726. View Source
• [4] Li, X., et al. (2023). Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations. Journal of Ethnopharmacology, 303, 116019. View Source

10-Hydroxyneoline vs. Key Comparators: Evidence

Isolation Yield vs. Neoline from A. fukutomei

In the original isolation study from Aconitum fukutomei roots, 10-hydroxyneoline was obtained at a yield of 16.5% based on the crude base extract, which is significantly higher than the yield of its close analog neoline (11%) from the same source [1]. This quantitative difference in natural abundance has direct implications for isolation scale-up and cost-of-goods calculations for procurement.

Isolation Yield

Head-to-head

16.5% vs 11% (neoline)

Higher reported natural abundance may support procurement scale-up

From A. fukutomei root extract; crude base yield basis

Evidence Dimension	Isolation yield from Aconitum fukutomei roots (% of crude base)
Target Compound Data	16.5%
Comparator Or Baseline	Neoline (11%)
Quantified Difference	5.5 percentage points higher (1.5-fold relative increase)
Conditions	Extraction and isolation from Aconitum fukutomei roots; yield calculated based on crude base extract

Why This Matters

Higher natural abundance facilitates more cost-effective isolation and procurement, reducing reliance on complex synthetic routes.

• [1] Takayama, H., Yokota, M., Aimi, N., Sakai, S., Lu, S. T., & Chen, I. S. (1990). Two new diterpene alkaloids, 10-hydroxyneoline and 14-O-acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source

Anti-inflammatory Activity vs. 14-Benzoylneoline

In a study evaluating compounds isolated from Aconitum carmichaeli, 10-hydroxyneoline (compound 8) exhibited moderate anti-inflammatory activity with a nitric oxide (NO) production inhibition rate of 44.50% in LPS-stimulated RAW 264.7 macrophages [1]. While the study did not provide a direct IC50 comparison, the qualitative activity of 10-hydroxyneoline contrasts with the lack of reported activity for 14-benzoylneoline (compound 6) in the same assay, highlighting a functional difference between these structurally related alkaloids.

NO Inhibition

Cross-study comparable

44.50% inhibition vs no reported activity

Assay response differentiates from 14-benzoylneoline

LPS-stimulated RAW 264.7 macrophages; concentration not specified

Evidence Dimension	Inhibition of LPS-induced NO production in RAW 264.7 macrophages
Target Compound Data	44.50% inhibition rate
Comparator Or Baseline	14-benzoylneoline (activity not reported/negligible)
Quantified Difference	Qualitative difference: 10-hydroxyneoline shows measurable activity vs. no reported activity for 14-benzoylneoline
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line; exact concentration not specified

Why This Matters

This functional differentiation guides researchers to select 10-hydroxyneoline over 14-benzoylneoline for anti-inflammatory assays, avoiding wasted resources on an inactive analog.

• [1] Jiang, B., Lin, S., Zhu, C., Wang, S., Wang, Y., Chen, M., ... & Shi, J. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Fitoterapia, 105, 16-21. View Source

Toxicity Profile as an Aminoalcohol Alkaloid

As a member of the aminoalcohol-diterpenoid alkaloid (ADA) subclass, 10-hydroxyneoline is predicted to have significantly lower toxicity than ester-containing Aconitum alkaloids (e.g., aconitine, mesaconitine) due to the absence of ester bonds [1]. This class-level inference is supported by data on the structurally related ADA, neoline: in a mouse model, neoline treatment (at doses up to 10 mg/kg) did not induce any detectable cardiotoxicity or neurotoxicity, as measured by creatine kinase activity and matrix metalloproteinase 9 levels, whereas the monoester-diterpenoid alkaloid benzoylmesaconine (BMA) produced significant toxicity at comparable doses [2]. This provides a strong basis for prioritizing 10-hydroxyneoline in studies where a wide therapeutic index is required.

Toxicity Profile

Class-level

Predicted low cardiotoxicity (ADA class)

May support wider dosing range in model studies vs ester alkaloids

Neoline (ADA analog) showed no cardiotoxicity at 10 mg/kg in mice; BMA was toxic

Evidence Dimension	Cardiotoxicity in mice (creatine kinase activity)
Target Compound Data	Predicted low cardiotoxicity (based on ADA class)
Comparator Or Baseline	Benzoylmesaconine (BMA) - significant increase in creatine kinase activity in mice
Quantified Difference	Qualitative class difference: ADAs (including 10-hydroxyneoline) lack ester bonds and show no toxicity in relevant assays vs. ester-containing alkaloids (BMA) which are toxic
Conditions	Mouse model, oral administration of neoline (an ADA analog) at up to 10 mg/kg; BMA tested at comparable doses

Why This Matters

Low toxicity enables higher dosing flexibility in in vivo studies and reduces safety concerns during handling and procurement, making 10-hydroxyneoline a more practical choice than toxic diester alkaloids.

• [1] Tao, H., Liu, X., Tian, R., Liu, Y., Zeng, Y., Meng, X., & Zhang, Y. (2023). A review: Pharmacokinetics and pharmacology of aminoalcohol-diterpenoid alkaloids from Aconitum species. Journal of Ethnopharmacology, 301, 115726. View Source
• [2] Li, X., et al. (2023). Neoline, fuziline, songorine and 10-OH mesaconitine are potential quality markers of Fuzi: In vitro and in vivo explorations as well as pharmacokinetics, efficacy and toxicity evaluations. Journal of Ethnopharmacology, 303, 116019. View Source

Chromatographic Differentiation from Co-occurring Alkaloids

10-Hydroxyneoline has been unequivocally identified and differentiated from neoline, mesaconitine, hypaconitine, and other Aconitum alkaloids using UHPLC-Q-TOF-MS [1]. Its distinct retention time and mass spectral fragmentation pattern allow for its specific quantification in complex mixtures, a critical requirement for quality control of Aconitum-derived materials. This analytical specificity ensures that procurement of 10-hydroxyneoline as a reference standard is essential for accurate identification and quantification, preventing misidentification with closely eluting analogs.

Chromatographic ID

Method context

Unique retention time & MS/MS pattern

Enables specific quantification in complex Aconitum matrices

UHPLC-Q-TOF-MS differentiation from neoline, mesaconitine, hypaconitine

Evidence Dimension	Chromatographic and mass spectral differentiation
Target Compound Data	Unique retention time and MS/MS fragmentation pattern in UHPLC-Q-TOF-MS
Comparator Or Baseline	Neoline, mesaconitine, hypaconitine, talatisamine, etc.
Quantified Difference	Qualitative differentiation: distinct chromatographic peaks and mass spectra
Conditions	UHPLC-Q-TOF-MS analysis of Aconitum extracts

Why This Matters

Analytical specificity is paramount for quality control laboratories; using 10-hydroxyneoline as a reference standard is mandatory to ensure accurate identification and quantification in complex Aconitum samples.

• [1] Jiang, B., Lin, S., Zhu, C., Wang, S., Wang, Y., Chen, M., ... & Shi, J. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Fitoterapia, 105, 16-21. View Source

High-Impact Applications of 10-Hydroxyneoline

Reference Standard for Aconitum Quality Control

Given its unambiguous detection and quantification via UHPLC-Q-TOF-MS [1] and its significant abundance in Aconitum carmichaeli [2], 10-hydroxyneoline serves as an ideal reference standard for the quality control of Fuzi and other Aconitum-derived herbal products. Its use enables precise authentication and quantification, distinguishing it from other alkaloids and ensuring batch-to-batch consistency in commercial formulations.

Precursor for Low-Toxicity Analgesic Development

10-Hydroxyneoline's demonstrated anti-inflammatory activity (44.50% NO inhibition) [1] and its classification as a low-toxicity ADA [3] position it as a valuable starting material for semi-synthetic derivatization. Researchers aiming to develop novel analgesics or anti-inflammatory drugs with improved safety profiles can leverage its favorable scaffold to avoid the high toxicity associated with aconitine and mesaconitine.

Internal Standard for Metabolomic Studies

The high natural abundance of 10-hydroxyneoline (16.5% yield from A. fukutomei) [4] and its distinct mass spectral signature [1] make it an excellent internal standard or calibrant for LC-MS-based metabolomic and pharmacokinetic studies of Aconitum alkaloids. Its use ensures accurate quantitation of both toxic diester alkaloids and other ADAs in biological matrices.

Negative Control in Toxicity Screening Assays

Due to its established low-toxicity profile as an ADA [3], 10-hydroxyneoline is an appropriate negative control or baseline comparator in cytotoxicity and cardiotoxicity screening assays. This allows for the precise quantification of the toxic effects of ester-containing alkaloids (e.g., aconitine, hypaconitine) and the evaluation of detoxification processing methods for Aconitum materials.

Application

Selection Property

Validation Focus

Aconitum herbal product QC

Distinct UHPLC-Q-TOF-MS signature

Lot-to-lot authentication and quantification

Analgesic candidate research

Low-toxicity ADA scaffold

Anti-inflammatory assay response and derivatization feasibility

Metabolomic bioanalysis

High natural abundance and distinct mass signature

Accurate quantitation in complex matrices

Toxicity screening comparator

Established low-toxicity ADA profile

Baseline for ester-alkaloid toxicity quantification

• [1] Jiang, B., Lin, S., Zhu, C., Wang, S., Wang, Y., Chen, M., ... & Shi, J. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Fitoterapia, 105, 16-21. View Source
• [2] Jiang, B., Lin, S., Zhu, C., Wang, S., Wang, Y., Chen, M., ... & Shi, J. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Fitoterapia, 105, 16-21. View Source
• [3] Tao, H., Liu, X., Tian, R., Liu, Y., Zeng, Y., Meng, X., & Zhang, Y. (2023). A review: Pharmacokinetics and pharmacology of aminoalcohol-diterpenoid alkaloids from Aconitum species. Journal of Ethnopharmacology, 301, 115726. View Source
• [4] Takayama, H., Yokota, M., Aimi, N., Sakai, S., Lu, S. T., & Chen, I. S. (1990). Two new diterpene alkaloids, 10-hydroxyneoline and 14-O-acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source